Cas no 101740-97-0 (Benzene, (3,3-dibutoxy-1-propenyl)-)

• Product Name: Benzene, (3,3-dibutoxy-1-propenyl)-
• CAS No: 101740-97-0
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 1130244
• PubChem ID: 71332655
• Update Time: 2025-04-20

Benzene, (3,3-dibutoxy-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3,3-dibutoxy-1-propenyl)-
• 3,3-dibutoxyprop-1-enylbenzene
• DTXSID90761057
• 101740-97-0
• Benzene, (3,3-dibutoxy-1-propen-1-yl)-
• cinnamaldehyde dibutylacetal
• (3,3-Dibutoxyprop-1-en-1-yl)benzene

• Inchi： 1S/C17H26O2/c1-3-5-14-18-17(19-15-6-4-2)13-12-16-10-8-7-9-11-16/h7-13,17H,3-6,14-15H2,1-2H3
• InChI Key： IGAMTTZASJOZAZ-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C=CC1C=CC=CC=1)OCCCC

Computed Properties

• Exact Mass: 262.19338
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46